Cas no 897468-89-2 (6-methoxy-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 6-methoxy-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 897468-89-2
• MF: C₁₇H₁₆N₄O₅S
• MW: 388.397742271423
• CID: 5480067
• Update Time: 2025-07-21

6-methoxy-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5-nitrofuran-2-yl)methanone
• 6-methoxy-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C17H16N4O5S/c1-25-11-2-3-12-14(10-11)27-17(18-12)20-8-6-19(7-9-20)16(22)13-4-5-15(26-13)21(23)24/h2-5,10H,6-9H2,1H3
• InChI Key： LRSFCJAFQIYEMJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(OC)C=C3S2)CC1)(C1=CC=C([N+]([O-])=O)O1)=O

Additional information on 6-methoxy-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

Professional Introduction to Compound with CAS No. 897468-89-2 and Product Name: 6-methoxy-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

The compound in question, identified by the CAS No. 897468-89-2, is a highly specialized chemical entity belonging to the class of 6-methoxy-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The presence of multiple pharmacophoric groups, including a piperazine ring and a benzothiazole moiety, makes it a promising candidate for further exploration in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 6-methoxy-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole structure combines elements known to interact favorably with biological targets, such as enzymes and receptors. The nitrofuran substituent, in particular, has been extensively studied for its potential bioactivity, often serving as a key pharmacophore in the development of antimicrobial and anticancer agents.

In the context of contemporary research, this compound has been investigated for its potential applications in addressing various therapeutic challenges. The benzothiazole core is well-documented for its role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. By incorporating a piperazine moiety, the compound may exhibit enhanced solubility and bioavailability, which are critical factors in drug formulation. These attributes make it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its structural versatility. The combination of a 6-methoxy group and a 5-nitrofuran-2-carbonyl substituent introduces specific electronic and steric properties that can be leveraged to fine-tune interactions with biological targets. This flexibility has allowed researchers to explore derivatives with tailored pharmacological profiles. For instance, modifications at the piperazine nitrogen atoms have been shown to significantly influence binding affinity and selectivity.

The synthesis of 6-methoxy-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high purity and yield, which are essential for subsequent pharmacological evaluation. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity of the compound.

Current research initiatives are focusing on evaluating the biological activity of this compound across various disease models. Preliminary studies have suggested potential efficacy in modulating neurotransmitter systems, making it relevant for investigating treatments related to central nervous system disorders. Additionally, the nitrofuran moiety has raised interest for its possible role in oxidative stress modulation, which is implicated in conditions such as neurodegenerative diseases.

The integration of computational chemistry tools has further accelerated the exploration of this compound's pharmacological potential. Molecular docking simulations have been utilized to predict binding interactions with target proteins, providing insights into mechanisms of action. These computational approaches complement experimental data, enabling a more comprehensive understanding of how this compound may function within biological systems.

Future directions in research may involve exploring prodrug formulations to enhance delivery and bioavailability. The inherent properties of 6-methoxy-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole make it amenable to various prodrug strategies that could improve therapeutic outcomes. Additionally, investigating its interactions with other therapeutic agents could reveal synergistic effects that might be beneficial in combination therapies.

In conclusion, the compound identified by CAS No. 897468-89-2 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated potential make it a valuable asset in ongoing efforts to develop novel therapeutic interventions. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.